4-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]methoxy}-3-chloropyridine

• IUPAC Name: (5-bromofuran-2-yl)-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C16H16BrClN2O3/c17-15-2-1-14(23-15)16(21)20-7-4-11(5-8-20)10-22-13-3-6-19-9-12(13)18/h1-3,6,9,11H,4-5,7-8,10H2
• InChI Key: WJNAGAJVWLGZSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H16BrClN2O3
• Molecular Weight: 399.7 g/mol

Description

The compound “4-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]methoxy}-3-chloropyridine” is a complex organic molecule. It contains a pyridine ring, which is a basic six-membered ring with one nitrogen atom. It also has a piperidine ring, which is a saturated six-membered ring with one nitrogen atom. The molecule also contains a furan ring, which is a five-membered aromatic ring with one oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the furan ring, and the attachment of these rings to the pyridine core. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the positions of the various functional groups. The presence of the nitrogen atoms in the pyridine and piperidine rings could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The pyridine ring, for example, is aromatic and relatively stable, but can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar functional groups could influence its solubility in various solvents.

Scientific Research Applications

COX-2 Inhibition

• Molecular docking studies revealed that compound (1) exhibits good binding affinity to cyclooxygenase-2 (COX-2) protein (PDB ID: 5IKR). .

Antitumor Properties

• . Investigating its specific effects on tumor cells could be valuable.

Antifungal Applications

• . Exploring compound (1) in fungal models could provide insights into its efficacy.

Antimicrobial Potential

• , assessing compound (1) against various pathogens could be worthwhile.

Anticancer Research

• . Investigate whether compound (1) shows promise in inhibiting cancer cell growth.

Antidiabetic Studies

• . Assessing compound (1) in relevant models may reveal its impact on glucose regulation.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studies on its reactivity, stability, and interactions with other molecules.